Cas no 1342106-85-7 (2-(2-bromophenyl)-2-(N-methylacetamido)acetic acid)

• Product Name: 2-(2-bromophenyl)-2-(N-methylacetamido)acetic acid
• CAS No: 1342106-85-7
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• MDL: MFCD18863042
• CID: 5683306
• PubChem ID: 63704018
• Update Time: 2025-05-21

2-(2-bromophenyl)-2-(N-methylacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1342106-85-7
• EN300-26328486
• 2-(2-bromophenyl)-2-(N-methylacetamido)acetic acid
• AKOS013014679

• MDL： MFCD18863042
• Inchi： 1S/C11H12BrNO3/c1-7(14)13(2)10(11(15)16)8-5-3-4-6-9(8)12/h3-6,10H,1-2H3,(H,15,16)
• InChI Key： PQIBYSCRMXPJAE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(=O)O)N(C(C)=O)C

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2-bromophenyl)-2-(N-methylacetamido)acetic acid

Comprehensive Guide to 2-(2-bromophenyl)-2-(N-methylacetamido)acetic acid (CAS No. 1342106-85-7)

2-(2-bromophenyl)-2-(N-methylacetamido)acetic acid (CAS No. 1342106-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromophenyl and N-methylacetamido functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and material science.

The molecular structure of 2-(2-bromophenyl)-2-(N-methylacetamido)acetic acid features a bromine substituent on the phenyl ring, which enhances its reactivity in cross-coupling reactions. This property makes it a valuable building block for constructing complex molecules, particularly in the development of small-molecule therapeutics. The compound's acetic acid moiety further contributes to its solubility and compatibility with various synthetic protocols, making it a preferred choice for chemists.

In recent years, the demand for 2-(2-bromophenyl)-2-(N-methylacetamido)acetic acid has surged, driven by its role in the synthesis of kinase inhibitors and other targeted therapies. Kinase inhibitors are a hot topic in medical research, as they offer promising treatments for cancers and inflammatory diseases. The compound's ability to act as a precursor in these pathways highlights its importance in modern medicinal chemistry.

Another area where 2-(2-bromophenyl)-2-(N-methylacetamido)acetic acid excels is in peptide modification. The N-methylacetamido group provides stability against enzymatic degradation, a critical factor in the design of peptide-based drugs. This feature aligns with the growing trend of bioconjugation techniques, which are widely used to enhance the pharmacokinetic properties of therapeutic peptides.

The compound's CAS No. 1342106-85-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Scientists often look for its synthetic routes, physical properties, and safety data, making it essential for suppliers to provide comprehensive technical documentation. Additionally, its compatibility with green chemistry principles, such as reduced solvent usage and energy-efficient processes, adds to its appeal in sustainable research initiatives.

From a commercial perspective, 2-(2-bromophenyl)-2-(N-methylacetamido)acetic acid is available in high purity grades to meet the stringent requirements of pharmaceutical applications. Suppliers often highlight its batch-to-batch consistency and scalability, which are critical for large-scale production. The compound's stability under standard storage conditions further ensures its reliability for long-term research projects.

In summary, 2-(2-bromophenyl)-2-(N-methylacetamido)acetic acid (CAS No. 1342106-85-7) is a multifaceted compound with broad applications in drug development and chemical synthesis. Its unique structural features and compatibility with modern research trends make it a valuable asset for scientists and manufacturers alike. As the demand for targeted therapies and sustainable chemistry continues to rise, this compound is poised to play an even more significant role in advancing scientific innovation.